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Compound of Interest

Compound Name: Maribavir-d6

Cat. No.: B12384612

{ Get Quote

An In-depth Technical Guide to Maribavir-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Maribavir-d6, a deuterated analog

of the antiviral agent Maribavir. The document details its chemical properties, mechanism of

action, and relevant experimental methodologies, designed for professionals in the fields of

virology, pharmacology, and drug development.

Quantitative Data Summary

The following table summarizes the key quantitative data for Maribavir and its deuterated form,

Maribavir-d6.
Property Maribavir Maribavir-d6
Not explicitly available; the
CAS Number 176161-24-3[1][2] CAS for the unlabeled
compound is typically used.
Molecular Formula C15H19CI2N304[3][4] C15H13D6Cl2N304
Molecular Weight 376.24 g/mol [2] 382.27 g/mol

Mechanism of Action
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Maribavir is a potent and selective inhibitor of the human cytomegalovirus (CMV) pUL97
protein kinase. Its antiviral activity is achieved through competitive inhibition at the ATP binding
site of the pUL97 enzyme. This inhibition prevents the phosphorylation of pUL97 substrates,
which are crucial for several stages of the viral replication cycle.

The primary downstream effects of pUL97 inhibition by Maribavir include:

« Inhibition of CMV DNA Replication: By preventing the necessary phosphorylation events,
Maribavir disrupts the replication of the viral genome.

« Inhibition of Viral Encapsidation: The assembly of new viral capsids is impaired.

« Inhibition of Nuclear Egress: The departure of newly formed viral capsids from the host cell
nucleus is blocked.

Importantly, Maribavir's mechanism of action is distinct from that of other anti-CMV drugs that
target the viral DNA polymerase. This allows Maribavir to be active against CMV strains that
have developed resistance to agents like ganciclovir and foscarnet. However, it is worth noting
that because ganciclovir and valganciclovir require initial phosphorylation by pUL97 to become
active, co-administration with Maribavir can antagonize their antiviral effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12384612?utm_src=pdf-body-img
https://www.benchchem.com/product/b12384612?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Maribavir | C15H19CI2N304 | CID 471161 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. medchemexpress.com [medchemexpress.com]

» 3. accessdata.fda.gov [accessdata.fda.gov]

e 4. accessdata.fda.gov [accessdata.fda.gov]

« To cite this document: BenchChem. [Maribavir-dé6 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384612#maribavir-d6-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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